Cas no 923751-96-6 (2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid)

• Product Name: 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid
• CAS No: 923751-96-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD08445029
• CID: 5521342
• Update Time: 2025-06-08

2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-cyclopropyl-7-fluoro-
• 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid

• MDL： MFCD08445029
• Inchi： 1S/C13H10FNO2/c14-8-3-4-9-10(13(16)17)6-11(7-1-2-7)15-12(9)5-8/h3-7H,1-2H2,(H,16,17)
• InChI Key： TVXRYZZREWPGFK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C(C(O)=O)=CC=1C1CC1

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 403.3±45.0 °C(Predicted)
• pka: 0.98±0.10(Predicted)

Additional information on 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid

Introduction to 2-Cyclopropyl-7-Fluoroquinoline-4-Carboxylic Acid (CAS No. 923751-96-6)

2-Cyclopropyl-7-fluoroquinoline-4-carboxylic acid (CAS No. 923751-96-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a cyclopropyl group and a fluorine atom in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for various applications.

The chemical structure of 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid is characterized by a quinoline core with a cyclopropyl substituent at the 2-position and a fluorine atom at the 7-position. The carboxylic acid group at the 4-position further enhances its reactivity and functional versatility. This combination of functional groups provides a unique platform for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The cyclopropyl group is believed to enhance the compound's ability to penetrate bacterial cell walls, while the fluorine atom contributes to its stability and bioavailability.

In addition to its antimicrobial properties, 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid has shown promise in antiviral applications. Studies have indicated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral protein synthesis and assembly, making it a potential lead compound for the development of antiviral drugs.

The anticancer potential of 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid has also been explored. Research conducted at leading pharmaceutical institutions has revealed its ability to induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that this compound could be developed into a targeted therapy for various types of cancer.

The pharmacokinetic properties of 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid have been extensively studied to optimize its therapeutic efficacy. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the carboxylic acid group enhances its solubility and bioavailability, while the cyclopropyl and fluorine substituents contribute to its metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective treatment option for various diseases.

In conclusion, 2-cyclopropyl-7-fluoroquinoline-4-carboxylic acid (CAS No. 923751-96-6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing healthcare solutions.